3-Nitrobenzoic acid--thian-4-ol (1/1)

• CAS No.: 674781-37-4
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: 3-nitrobenzoic acid;thian-4-ol
• InChI: InChI=1S/C7H5NO4.C5H10OS/c9-7(10)5-2-1-3-6(4-5)8(11)12;6-5-1-3-7-4-2-5/h1-4H,(H,9,10);5-6H,1-4H2
• InChI Key: GRJBCUGIZDWUFV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1O.C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O

Description

3-Nitrobenzoic acid–thian-4-ol (1/1) is a compound that combines 3-nitrobenzoic acid and thian-4-ol in a 1:1 ratio. 3-Nitrobenzoic acid is an aromatic compound with the formula C₇H₅NO₄, known for its off-white solid appearance under standard conditions

Preparation Methods

Synthetic Routes and Reaction Conditions:

Nitration of Benzoic Acid: 3-Nitrobenzoic acid is typically prepared by nitration of benzoic acid at low temperatures.

Hydrolysis of Methyl Benzoate: Another method involves the nitration of methyl benzoate followed by hydrolysis to yield 3-nitrobenzoic acid.

Oxidation of 3-Nitrobenzaldehyde: This method involves the oxidation of 3-nitrobenzaldehyde to produce 3-nitrobenzoic acid.

Industrial Production Methods: Industrial production of 3-nitrobenzoic acid typically involves large-scale nitration of benzoic acid using nitric acid and sulfuric acid. The reaction conditions are carefully controlled to optimize yield and minimize the formation of side products .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 3-Nitrobenzoic acid can undergo oxidation reactions to form various products, including 3-nitrobenzaldehyde.

Reduction: Reduction of 3-nitrobenzoic acid can yield 3-aminobenzoic acid, which is used in the preparation of dyes.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, although the presence of both carboxylic acid and nitro groups deactivates the aromatic ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas in the presence of a palladium catalyst or iron powder in acidic conditions are commonly used.

Major Products:

Oxidation: 3-Nitrobenzaldehyde.

Reduction: 3-Aminobenzoic acid.

Scientific Research Applications

3-Nitrobenzoic acid–thian-4-ol (1/1) has various applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organic compounds and dyes.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential use in pharmaceuticals, particularly in drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Nitrobenzoic acid–thian-4-ol (1/1) involves its interaction with specific molecular targets and pathways. The nitro group in 3-nitrobenzoic acid can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects . The sulfur-containing thian-4-ol moiety may also contribute to its activity by interacting with thiol groups in proteins and enzymes .

Comparison with Similar Compounds

2-Nitrobenzoic Acid: Prepared by oxidation of 2-nitrotoluene.

4-Nitrobenzoic Acid: Used as a precursor to 4-aminobenzoic acid, which is used in the preparation of the anesthetic procaine.

Benzoic Acid: The parent compound of nitrobenzoic acids, used widely as a food preservative.

Uniqueness: 3-Nitrobenzoic acid–thian-4-ol (1/1) is unique due to the combination of the nitrobenzoic acid moiety with the sulfur-containing thian-4-ol. This combination imparts distinct chemical and biological properties that are not observed in the individual components .